Cas no 3112-46-7 (2-oxo-2-(2,4,6-trimethylphenyl)acetic acid)

2-Oxo-2-(2,4,6-trimethylphenyl)acetic acid is a specialized organic compound featuring a ketone-functionalized acetic acid moiety attached to a mesitylene (2,4,6-trimethylphenyl) group. This structure imparts unique reactivity, making it valuable as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The electron-rich aromatic system and the α-keto acid functionality enhance its utility in condensation reactions, metal-catalyzed transformations, and as a precursor for heterocyclic compounds. Its crystalline form ensures high purity and stability, facilitating precise handling in laboratory and industrial settings. The compound’s well-defined molecular architecture supports controlled derivatization, offering versatility in synthetic applications while maintaining consistent performance.
2-oxo-2-(2,4,6-trimethylphenyl)acetic acid structure
3112-46-7 structure
Product Name:2-oxo-2-(2,4,6-trimethylphenyl)acetic acid
CAS No:3112-46-7
MF:C11H12O3
MW:192.211183547974
MDL:MFCD00151834
CID:84619
PubChem ID:3861678
Update Time:2025-06-07

2-oxo-2-(2,4,6-trimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • Mesitylglyoxylic acid
    • 2,4,6-Trimethylbenzoylformic acid
    • 2-oxo-2-(2,4,6-trimethylphenyl)acetic acid
    • mesitoyl formic acid
    • Mesityl-glyoxylsaeure
    • mesiylglyoxylic acid
    • A876026
    • Mesitylglyoxylsaure
    • MFCD00151834
    • n-Butyl-(4-bromo)phenylether
    • EN300-1856137
    • FT-0628237
    • SCHEMBL4593011
    • AKOS009156463
    • CS-0197137
    • 2-Mesityl-2-oxoacetic acid
    • IRSQOXNQMAUSTG-UHFFFAOYSA-N
    • E73920
    • DTXSID30397511
    • Benzeneacetic acid, 2,4,6-trimethyl-alpha-oxo-
    • SY277919
    • Mesitylglyoxylic acid, AldrichCPR
    • BS-22295
    • 3112-46-7
    • Mesityllyoxylic acid
    • OXO(2,4,6-TRIMETHYLPHENYL)ACETIC ACID
    • MDL： MFCD00151834
    • Inchi： 1S/C11H12O3/c1-6-4-7(2)9(8(3)5-6)10(12)11(13)14/h4-5H,1-3H3,(H,13,14)
    • InChI Key： IRSQOXNQMAUSTG-UHFFFAOYSA-N
    • SMILES： O=C(C(=O)O)C1C(C)=CC(C)=CC=1C
    • BRN： 2693334

Computed Properties

  • Exact Mass: 192.07900
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.169
  • Melting Point: 123-124°C
  • Boiling Point: 339.9°Cat760mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.549
  • PSA: 54.37000
  • LogP: 1.87910
  • Solubility: Not available

2-oxo-2-(2,4,6-trimethylphenyl)acetic acid Security Information

  • Hazard Category Code： 36/37/38-36
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

2-oxo-2-(2,4,6-trimethylphenyl)acetic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-oxo-2-(2,4,6-trimethylphenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR921873-5g
Mesitylglyoxylic acid
 3112-46-7 95
5g
 £94.00 2025-02-20
Apollo Scientific
OR921873-25g
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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2-Mesityl-2-oxoacetic acid
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M931732-5g
2-Mesityl-2-oxoacetic acid
 3112-46-7 95%
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 ￥509.40 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M931732-25g
2-Mesityl-2-oxoacetic acid
 3112-46-7 95%
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 ￥2,043.00 2022-09-01
Chemenu
CM342739-5g
Mesitylglyoxylic acid
 3112-46-7 95%+
5g
 $86 2022-06-11
Chemenu
CM342739-25g
Mesitylglyoxylic acid
 3112-46-7 95%+
25g
 $343 2022-06-11
Chemenu
CM342739-100g
Mesitylglyoxylic acid
 3112-46-7 95%+
100g
 $1200 2022-06-11
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L13108-5g
Mesitylglyoxylic acid, 99%
 3112-46-7 99%
5g
 ￥1983.00 2022-12-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L13108-25g
Mesitylglyoxylic acid, 99%
 3112-46-7 99%
25g
 ￥7326.00 2022-12-26

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